Cas no 21995-29-9 (Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI))
21995-29-9 structure
Product Name:Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI)
CAS No:21995-29-9
MF:H4NO8S2Sm
MW:360.523658752441
CID:287296
PubChem ID:56843851
Update Time:2025-04-19
Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI)
- ammonium samarium(+3) cation disulfate
- Ammonium samarium(3+) disulphate
- EINECS 244-699-2
- NS00083719
- 21995-29-9
- Ammonium samarium(3+)disulphate
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- Inchi: 1S/H3N.2H2O4S.Sm/c;2*1-5(2,3)4;/h1H3;2*(H2,1,2,3,4);/q;;;+3/p-3
- InChI Key: UHVSGGICUWLXMJ-UHFFFAOYSA-K
- SMILES: [Sm+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[NH4+]
Computed Properties
- Exact Mass: 513.76342
- Monoisotopic Mass: 361.85757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 62.2
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 178Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 283.76
Sulfuric acid, ammoniumsamarium(3+) salt (2:1:1) (8CI,9CI) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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